Cas no 207223-53-8 (1,2,4,5-Tetrazine, 3-(1H-pyrrol-2-yl)-)

• Product Name: 1,2,4,5-Tetrazine, 3-(1H-pyrrol-2-yl)-
• CAS No: 207223-53-8
• MF: C₆H₅N₅
• MW: 147.137399435043
• CID: 1395540
• Update Time: 2024-08-15

1,2,4,5-Tetrazine, 3-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 3-(1H-pyrrol-2-yl)-

• Inchi： 1S/C6H5N5/c1-2-5(7-3-1)6-10-8-4-9-11-6/h1-4,7H
• InChI Key： NWOKROORSDRIIO-UHFFFAOYSA-N
• SMILES： N1C=NN=C(C2=CC=CN2)N=1

Computed Properties

• Exact Mass: 147.05465

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 426.1±37.0 °C(Predicted)
• PSA: 67.35
• pka: 12.09±0.50(Predicted)